Cas no 1159734-82-3 (tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate)

• Product Name: tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate
• CAS No: 1159734-82-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5713365
• PubChem ID: 86646201
• Update Time: 2025-05-26

tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• GYHJPTNPWDXBDT-UHFFFAOYSA-N
• 1159734-82-3
• EN300-797509
• SCHEMBL2141332
• TERT-BUTYL N-[1-(PROP-2-YNOYL)CYCLOPROPYL]CARBAMATE
• TERT-BUTYLN-[1-(PROP-2-YNOYL)CYCLOPROPYL]CARBAMATE
• (1-Propynoyl-cyclopropyl)-carbamic acid tert-butyl ester
• tert-butyl 1-propioloylcyclopropylcarbamate
• Carbamic acid, N-[1-(1-oxo-2-propyn-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester
• tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate

• Inchi： 1S/C11H15NO3/c1-5-8(13)11(6-7-11)12-9(14)15-10(2,3)4/h1H,6-7H2,2-4H3,(H,12,14)
• InChI Key： GYHJPTNPWDXBDT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C#C)=O)CC1)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 324.9±12.0 °C(Predicted)
• pka: 10.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate

Recent Advances in the Study of tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate (CAS: 1159734-82-3)

The compound tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate (CAS: 1159734-82-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropane and propynoyl functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and potential therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of covalent inhibitors and targeted protein degraders.

One of the key areas of research involving this compound is its role in the synthesis of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a novel approach to drug development. The tert-butyl carbamate group in this compound provides stability and solubility, while the propynoyl moiety enables click chemistry for further functionalization. Recent publications highlight its use in the construction of PROTACs targeting oncogenic proteins, demonstrating promising results in preclinical models.

In addition to its utility in PROTACs, tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate has been investigated as a building block for covalent inhibitors. The propynoyl group can undergo Michael addition with nucleophilic residues (e.g., cysteine) in target proteins, enabling the design of irreversible inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into covalent inhibitors for KRAS G12C, a challenging oncogenic target. The inhibitors exhibited high selectivity and potency, underscoring the compound's potential in addressing undruggable targets.

Another notable application of this compound is in the field of chemical biology, where it has been used to develop activity-based probes (ABPs). These probes enable the visualization and quantification of enzyme activity in complex biological systems. Researchers have leveraged the reactivity of the propynoyl group to design ABPs for serine hydrolases and other enzyme families. A recent study in ACS Chemical Biology demonstrated the use of these probes to profile enzyme activity in cancer cell lines, providing insights into disease mechanisms and potential therapeutic targets.

The synthetic accessibility of tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate has also been a focus of recent research. Several optimized synthetic routes have been reported, including one-pot procedures that improve yield and scalability. These advancements are critical for enabling large-scale production and further exploration of the compound's applications. A 2022 publication in Organic Process Research & Development detailed a scalable synthesis with high purity, facilitating its adoption in industrial settings.

In conclusion, tert-Butyl n-[1-(prop-2-ynoyl)cyclopropyl]carbamate (CAS: 1159734-82-3) represents a valuable tool in modern drug discovery and chemical biology. Its versatility in covalent inhibitor design, PROTAC development, and activity-based probing underscores its importance in addressing unmet medical needs. Future research is expected to expand its applications, particularly in the targeting of challenging disease-associated proteins. The compound's synthetic accessibility and functionalizability position it as a key player in the next generation of therapeutic agents.